Cas no 1203041-16-0 (2-(3-chlorophenyl)amino-N-(3,4,5-trimethoxyphenyl)-1,3-thiazole-4-carboxamide)

• Product Name: 2-(3-chlorophenyl)amino-N-(3,4,5-trimethoxyphenyl)-1,3-thiazole-4-carboxamide
• CAS No: 1203041-16-0
• MF: C₁₉H₁₈ClN₃O₄S
• MW: 419.881922245026
• CID: 6065833
• PubChem ID: 45502164
• Update Time: 2025-05-25

2-(3-chlorophenyl)amino-N-(3,4,5-trimethoxyphenyl)-1,3-thiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-chlorophenyl)amino-N-(3,4,5-trimethoxyphenyl)-1,3-thiazole-4-carboxamide
• 2-(3-chloroanilino)-N-(3,4,5-trimethoxyphenyl)-1,3-thiazole-4-carboxamide
• 1203041-16-0
• F5448-0219
• 2-[(3-chlorophenyl)amino]-N-(3,4,5-trimethoxyphenyl)-1,3-thiazole-4-carboxamide
• 2-((3-chlorophenyl)amino)-N-(3,4,5-trimethoxyphenyl)thiazole-4-carboxamide
• VU0643216-1
• AKOS024508486

• Inchi： 1S/C19H18ClN3O4S/c1-25-15-8-13(9-16(26-2)17(15)27-3)21-18(24)14-10-28-19(23-14)22-12-6-4-5-11(20)7-12/h4-10H,1-3H3,(H,21,24)(H,22,23)
• InChI Key： VJPPNHHKMDJQBK-UHFFFAOYSA-N
• SMILES： S1C=C(C(NC2=CC(OC)=C(OC)C(OC)=C2)=O)N=C1NC1=CC=CC(Cl)=C1

Computed Properties

• Exact Mass: 419.071
• Monoisotopic Mass: 419.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 110A^2
• XLogP3: 4.5

Additional information on 2-(3-chlorophenyl)amino-N-(3,4,5-trimethoxyphenyl)-1,3-thiazole-4-carboxamide

2-(3-Chlorophenyl)Amino-N-(3,4,5-Trimethoxyphenyl)-1,3-Thiazole-4-Carboxamide: A Comprehensive Overview

The compound 2-(3-chlorophenyl)amino-N-(3,4,5-trimethoxyphenyl)-1,3-thiazole-4-carboxamide, identified by the CAS No. 1203041-16-0, is a complex organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of thiazole derivatives, which have been extensively studied for their diverse biological activities. The molecule's structure incorporates a thiazole ring system, a chlorophenyl group, and a trimethoxyphenyl moiety, all of which contribute to its unique pharmacological properties.

Recent studies have highlighted the importance of thiazole derivatives in drug discovery. The thiazole ring is known for its ability to act as a bioisostere of other heterocyclic structures, making it a valuable component in the design of bioactive molecules. In particular, the substitution pattern on the thiazole ring plays a critical role in determining the compound's activity. For instance, the presence of a chlorophenyl group at position 2 and a trimethoxyphenyl group at position 4 creates a molecule with enhanced stability and selectivity.

The synthesis of this compound involves a multi-step process that combines principles from organic chemistry and medicinal chemistry. The key steps include the formation of the thiazole ring through cyclization reactions and subsequent functionalization with the chlorophenyl and trimethoxyphenyl groups. Researchers have explored various synthetic pathways to optimize yield and purity, ensuring that the compound meets the high standards required for preclinical studies.

One of the most promising aspects of this compound is its potential as an anti-inflammatory agent. Studies conducted in vitro have demonstrated that it exhibits significant inhibitory activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory processes. Furthermore, preliminary in vivo studies suggest that it may possess anti-inflammatory properties comparable to those of existing drugs like aspirin and ibuprofen.

Beyond its anti-inflammatory effects, this compound has also shown potential in other therapeutic areas. For example, recent research has explored its role as an antioxidant. The presence of multiple methoxy groups on the trimethoxyphenyl moiety contributes to its ability to scavenge free radicals, making it a candidate for applications in oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

In addition to its pharmacological properties, this compound has been studied for its potential use in drug delivery systems. The thiazole ring's ability to form hydrogen bonds makes it an attractive candidate for designing prodrugs or drug carriers that can enhance bioavailability and reduce toxicity. Researchers have also investigated its compatibility with various polymer matrices for controlled-release applications.

The development of this compound has not been without challenges. One major hurdle has been optimizing its solubility profile to improve bioavailability. To address this issue, scientists have explored various strategies such as co-crystallization with excipients or modifying the substituents on the phenyl rings to enhance hydrophilicity without compromising stability.

Looking ahead, further research is needed to fully understand the mechanism of action of this compound and to evaluate its safety profile in preclinical models. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression toward clinical trials.

In conclusion, 2-(3-chlorophenyl)amino-N-(3,4,5-trimethoxyphenyl)-1,3-thiazole-4-carboxamide represents a promising lead compound in medicinal chemistry. Its unique structure and diverse biological activities make it a valuable addition to the arsenal of compounds being explored for therapeutic applications. As research continues to uncover its full potential, this compound holds great promise for advancing drug development in several disease areas.